![molecular formula C16H17ClN4O3 B7539810 4-(3-chlorobenzoyl)-N-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxamide](/img/structure/B7539810.png)
4-(3-chlorobenzoyl)-N-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-chlorobenzoyl)-N-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CBP and is a piperazine derivative. CBP has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of CBP involves its interaction with the DNA of cells. CBP binds to the minor groove of DNA and induces structural changes that can lead to DNA damage and cell death. This mechanism of action is similar to other DNA-binding compounds such as anthracyclines and platinum-based drugs.
Biochemical and Physiological Effects:
CBP has been shown to have a variety of biochemical and physiological effects. Studies have shown that CBP can inhibit the activity of enzymes involved in DNA replication and repair, leading to DNA damage and cell death. CBP has also been shown to induce oxidative stress, which can further contribute to its anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of CBP for laboratory experiments is its selectivity for cancer cells. CBP has been shown to have minimal toxicity to normal cells, making it a potentially safer alternative to other anti-cancer agents. However, one limitation is the lack of clinical data on CBP, which makes it difficult to determine its efficacy and safety in human patients.
Future Directions
There are several potential future directions for research on CBP. One area of interest is the development of CBP derivatives with improved selectivity and potency. Another potential direction is the investigation of CBP's effects on different types of cancer and its potential use in combination with other anti-cancer agents. Additionally, further studies are needed to determine the safety and efficacy of CBP in human patients.
Synthesis Methods
The synthesis of CBP involves the reaction of 3-chlorobenzoyl chloride with 5-methyl-1,2-oxazole-3-amine to form 3-chlorobenzoyl-5-methyl-1,2-oxazole-3-amine. This intermediate is then reacted with piperazine-1-carboxylic acid to produce CBP.
Scientific Research Applications
CBP has been studied for its potential therapeutic applications in various fields of science. One of the most promising areas of research is its use as an anti-cancer agent. Studies have shown that CBP can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment.
properties
IUPAC Name |
4-(3-chlorobenzoyl)-N-(5-methyl-1,2-oxazol-3-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O3/c1-11-9-14(19-24-11)18-16(23)21-7-5-20(6-8-21)15(22)12-3-2-4-13(17)10-12/h2-4,9-10H,5-8H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEJXZONYXWRHCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.